Cas no 1261940-95-7 (4-(3-Fluoro-2-methylphenyl)benzoic acid)

• Product Name: 4-(3-Fluoro-2-methylphenyl)benzoic acid
• CAS No: 1261940-95-7
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD18312595
• CID: 2764902
• PubChem ID: 53218324
• Update Time: 2025-06-11

4-(3-Fluoro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10683267
• 1261940-95-7
• 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95%
• 3'-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• AKOS017557073
• MFCD18312595
• 4-(3-FLUORO-2-METHYLPHENYL)BENZOIC ACID
• 4-(3-Fluoro-2-methylphenyl)benzoic acid

• MDL： MFCD18312595
• Inchi： 1S/C14H11FO2/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： CWKRPLMYXBBLQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-Fluoro-2-methylphenyl)benzoic acid

Professional Introduction to 4-(3-Fluoro-2-methylphenyl)benzoic Acid (CAS No. 1261940-95-7)

4-(3-Fluoro-2-methylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261940-95-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl benzoic acids, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methyl substituents in its aromatic structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 4-(3-Fluoro-2-methylphenyl)benzoic acid contribute to its remarkable stability and reactivity, which are essential for its role in synthetic chemistry. The fluoro group, in particular, is known for its ability to modulate the metabolic pathways and binding affinity of molecules, thereby enhancing their pharmacological efficacy. This property has been extensively studied in the development of anti-inflammatory, anti-cancer, and anti-depressant agents. The methyl group, on the other hand, influences the electronic distribution of the aromatic ring, affecting its interactions with biological targets.

In recent years, 4-(3-Fluoro-2-methylphenyl)benzoic acid has been investigated for its potential applications in various therapeutic areas. One of the most promising areas is its use as an intermediate in the synthesis of novel pharmaceuticals. Researchers have leveraged its structural framework to develop compounds with enhanced bioavailability and reduced side effects. For instance, derivatives of this compound have shown promising results in preclinical studies for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological activity of 4-(3-Fluoro-2-methylphenyl)benzoic acid is attributed to its ability to interact with multiple biological targets. Studies have demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which are key factors in the pathogenesis of various chronic diseases. Additionally, its structural similarity to known bioactive molecules has facilitated the design of analogs with improved pharmacokinetic profiles.

The synthesis of 4-(3-Fluoro-2-methylphenyl)benzoic acid involves a series of well-established organic reactions, including fluorination and methylation techniques. These synthetic pathways have been optimized to ensure high yield and purity, making it a reliable starting material for further chemical modifications. The compound's stability under various reaction conditions also enhances its utility in multi-step synthetic processes.

In conclusion, 4-(3-Fluoro-2-methylphenyl)benzoic acid(CAS No. 1261940-95-7) is a versatile and highly functional compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its favorable chemical properties, make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most challenging medical conditions faced today.